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An Overview of C-Glycosidic Nikkomycins

Nikkomycins are a class of nucleoside-peptide antibiotics produced by Streptomyces species. They function

as competitive inhibitors of chitin synthase, making them active against various fungi and some insects [1].

The key structural feature distinguishing the "pseudo” variants is their C-glycosidic bond. In the well-known
nikkomycins Z and J, the uracil base is connected to the sugar moiety via an N-glycosidic bond. In contrast,
nikkomycins pseudo-Z (y-Z) and pseudo-J (-J) feature a C-glycosidic bond between the C-5 atom of the

uracil ring and the C-1' atom of a 5-amino-5-deoxy-D-allo-furanuronic acid molecule [2] [3].

The table below summarizes the core characteristics of these compounds:

Characteristic Nikkomycins Z & J Nikkomycins Pseudo-Z & Pseudo-J

Isolated From Streptomyces tendae Tl Streptomyces tendae Tu 901/PF 53+-3 [2]
901/PF 53+-3 [2]

Glycosidic Bond N-glycosidic bond C-glycosidic bond [2]

Bond Location Between uracil and sugar Between C-5 of uracil and C-1' of 5-amino-
moiety 5-deoxy-D-allo-furanuronic acid [2]

Primary Method of Not specified in search Two-dimensional NMR techniques and

Structure Elucidation results mass spectrometry [2]
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Structural Elucidation and Regulatory Pathways

The discovery and structural determination of nikkomycins pseudo-Z and pseudo-J were achieved through
the isolation of these metabolites from the fermentation broth of Streptomyces tendae, followed by structure

elucidation using two-dimensional NMR techniques and mass spectrometry [2].

Subsequent research has identified a complex regulatory system that controls nikkomycin biosynthesis in
Streptomyces ansochromogenes. This system involves butenolide-type signaling molecules (SABs), which
are part of an emerging family of signaling molecules in Streptomyces that control traits like antibiotic

production and morphological differentiation [4].

The following diagram illustrates the core regulatory pathway that governs nikkomycin production, based on

the butenolide signaling system:
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Figure 1: Simplified butenolide signaling pathway regulating nikkomycin biosynthesis. Binding of butenolide
signals (SABs) to the SabR1 repressor derepresses key genes, ultimately activating the nikkomycin cluster via

AdpA [4].

Biological Activity and Drug Development Potential

Nikkomycins have been investigated for their potential as antifungal agents, with a summary of their profile

and challenges provided in the table below.
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Aspect Description
Mode of Competitive inhibition of chitin synthase enzymes, disrupting cell wall synthesis in
Action fungi [1].

Spectrum of
Activity

Synergy

Clinical
Status

Most active against dimorphic fungi (e.g., Coccidioides immitis); moderate activity
against Candida albicans and Cryptococcus neoformans; generally low activity
against molds [1].

Displays synergistic effects with glucan synthase inhibitors (e.g., caspofungin) and
azole antifungals (e.qg., fluconazole) [1].

Preclinical and Phase 1 studies showed low toxicity, but development has been
hampered by a short half-life due to structural instability [1].

Suggestions for Further Research

To obtain the detailed experimental protocols you require, I suggest the following steps:

e Access the Original Paper: The full text of the 1989 paper "Metabolic products of microorganisms.
254. Structure of the new nikkomycins pseudo-Z and pseudo-J" in the Journal of Antibiotics will
contain the specific experimental details for the NMR and mass spectrometry work [2].

¢ Consult Methodological Guides: The book "Structure Elucidation and Properties of Nikkomycins, a
New Class of Nucleoside - Peptide Antibiotics" by Hanspaul Hagenmaier, identified in the search

results, is likely a comprehensive source for classical structure elucidation techniques for this
antibiotic class [5].

¢ Explore Recent Reviews: The topical article on "Nikkomycin" from ScienceDirect, along with other
recent review papers, can provide a broader context and may cite key methodological studies [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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